Cas no 2757082-97-4 (2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid)

• Product Name: 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid
• CAS No: 2757082-97-4
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 5086373
• PubChem ID: 162393738
• Update Time: 2025-06-08

2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• BS-48518
• 6,6-difluoro-3-oxo-1,2,5,7-tetrahydropyrrolizine-8-carboxylic acid
• F76230
• 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid
• 2757082-97-4
• 2,2-difluoro-5-oxo-tetrahydropyrrolizine-7a-carboxylic acid

• Inchi： 1S/C8H9F2NO3/c9-8(10)3-7(6(13)14)2-1-5(12)11(7)4-8/h1-4H2,(H,13,14)
• InChI Key： HIOLXRACWIAYLH-UHFFFAOYSA-N
• SMILES： N12CC(F)(F)CC1(C(O)=O)CCC2=O

Computed Properties

• Exact Mass: 205.05504947g/mol
• Monoisotopic Mass: 205.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid

Introduction to 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid (CAS No. 2757082-97-4)

2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2757082-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolizine class, a heterocyclic structure characterized by a six-membered ring containing two nitrogen atoms. The presence of fluorine substituents and a carboxylic acid functional group at the 7a position imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid features a fluorinated di-substituted pyrrolizine core, which is further functionalized with an oxo group at the 5-position and a carboxylic acid moiety at the 7a-position. This specific arrangement of functional groups enhances the compound's reactivity and binding affinity, making it a promising candidate for various biological applications. The fluorine atoms, in particular, contribute to metabolic stability and improve pharmacokinetic profiles, which are critical factors in drug design.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. Pyrrolizine derivatives have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer. The unique electronic and steric properties of 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid make it an attractive building block for designing novel therapeutic agents. Researchers have leveraged its scaffold to develop molecules with enhanced binding interactions with target enzymes and receptors.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. For instance, studies have shown that pyrrolizine derivatives can interact with proteases and kinases, which are key players in many disease pathways. The fluorinated pyrrolizine core of 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid can be strategically positioned to optimize binding affinities and selectivity. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation for their therapeutic efficacy.

The carboxylic acid group at the 7a-position provides a site for further derivatization, allowing chemists to modify the compound's properties as needed. This versatility has enabled the synthesis of a range of analogs with tailored biological activities. For example, researchers have explored the use of this scaffold in designing molecules that inhibit specific enzymes involved in cancer progression. Preliminary studies suggest that certain derivatives exhibit potent antitumor activity by disrupting critical signaling pathways.

Another area where 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid has shown promise is in the treatment of infectious diseases. The fluorine atoms enhance the compound's resistance to metabolic degradation, ensuring prolonged biological activity. This property is particularly valuable in developing antiviral and antibacterial agents where sustained exposure to the therapeutic entity is essential for efficacy. Recent research has highlighted its potential as a precursor for novel antibiotics targeting resistant strains of bacteria.

The synthesis of 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These approaches not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 2,2-Difluoro-5-oxohexahydro-1H-pyrrolizine-7a-carboxylic acid (CAS No. 2757082-97-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.